![molecular formula C16H25N3OS B4677890 N-(2,4-dimethylphenyl)-N'-[3-(4-morpholinyl)propyl]thiourea](/img/structure/B4677890.png)
N-(2,4-dimethylphenyl)-N'-[3-(4-morpholinyl)propyl]thiourea
Overview
Description
N-(2,4-dimethylphenyl)-N'-[3-(4-morpholinyl)propyl]thiourea, also known as A-967079, is a potent and selective antagonist of the transient receptor potential V1 (TRPV1) channel. TRPV1 is a nonselective cation channel that is involved in the perception of pain, heat, and inflammation. The TRPV1 channel is expressed in sensory neurons, and its activation leads to the release of neuropeptides and neurotransmitters, resulting in pain and inflammation. A-967079 has been shown to be effective in reducing pain and inflammation in preclinical models, making it a promising candidate for the development of new analgesic and anti-inflammatory drugs.
Mechanism of Action
N-(2,4-dimethylphenyl)-N'-[3-(4-morpholinyl)propyl]thiourea acts as a selective antagonist of the TRPV1 channel, which is involved in the perception of pain, heat, and inflammation. The TRPV1 channel is expressed in sensory neurons, and its activation leads to the release of neuropeptides and neurotransmitters, resulting in pain and inflammation. This compound blocks the activation of TRPV1, thereby reducing pain and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to be effective in reducing pain and inflammation in preclinical models. It has also been shown to be well-tolerated and safe in animal models. This compound has no significant effects on body weight, food intake, or behavior. It does not affect blood pressure, heart rate, or respiratory rate.
Advantages and Limitations for Lab Experiments
N-(2,4-dimethylphenyl)-N'-[3-(4-morpholinyl)propyl]thiourea is a potent and selective antagonist of the TRPV1 channel. It has been shown to be effective in reducing pain and inflammation in preclinical models, making it a promising candidate for the development of new analgesic and anti-inflammatory drugs. However, this compound has some limitations for lab experiments. It is not water-soluble, which makes it difficult to use in some experimental settings. It also has limited bioavailability, which may affect its efficacy in vivo.
Future Directions
There are several future directions for the research on N-(2,4-dimethylphenyl)-N'-[3-(4-morpholinyl)propyl]thiourea. One direction is to further optimize the synthesis of this compound to improve its purity and yield. Another direction is to develop new analogs of this compound that have improved water solubility and bioavailability. Additionally, further studies are needed to investigate the long-term safety and efficacy of this compound in preclinical models and in humans. Finally, this compound may have potential applications in other fields, such as cancer research, as TRPV1 has been implicated in cancer cell proliferation and survival.
Scientific Research Applications
N-(2,4-dimethylphenyl)-N'-[3-(4-morpholinyl)propyl]thiourea has been extensively studied in preclinical models of pain and inflammation. It has been shown to be effective in reducing pain and inflammation in animal models of arthritis, neuropathic pain, and inflammatory pain. This compound has also been shown to be effective in reducing thermal hyperalgesia and mechanical allodynia, which are common symptoms of pain.
properties
IUPAC Name |
1-(2,4-dimethylphenyl)-3-(3-morpholin-4-ylpropyl)thiourea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25N3OS/c1-13-4-5-15(14(2)12-13)18-16(21)17-6-3-7-19-8-10-20-11-9-19/h4-5,12H,3,6-11H2,1-2H3,(H2,17,18,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNXOBQXHKBRVBE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=S)NCCCN2CCOCC2)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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